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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519 Get Quote

For researchers, scientists, and professionals in drug development, N-(2-

Chloroethyl)diisopropylamine hydrochloride is a key chemical intermediate. This guide provides

a comprehensive overview of its material safety data, synthesis, and applications, with a focus

on its role in the creation of active pharmaceutical ingredients (APIs).

Chemical Identity and Properties
N-(2-Chloroethyl)diisopropylamine hydrochloride, with CAS number 4261-68-1, is also known

by several synonyms, including 2-Diisopropylaminoethyl chloride hydrochloride and DIC.[1][2]

[3] It is a white to light beige crystalline powder that is soluble in water.[4][5] This compound is

hygroscopic, meaning it readily absorbs moisture from the air, and is also air-sensitive.[5][6]
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Property Value Reference

Molecular Formula C8H19Cl2N [1][4][7]

Molecular Weight 200.15 g/mol [2][4][7]

Melting Point 130-135 °C [1][5]

pH
4.0 - 4.5 (10 g/L in H₂O at

20°C)
[2]

Water Solubility Soluble [4][5]

Appearance
White to light beige crystalline

powder
[1][4][5]

Synthesis of N-(2-Chloroethyl)diisopropylamine
Hydrochloride
The synthesis of N-(2-Chloroethyl)diisopropylamine hydrochloride is a multi-step process that

begins with diisopropylamine. The general synthetic route involves the reaction of

diisopropylamine with ethylene oxide to form an intermediate, 2-diisopropylaminoethyl alcohol.

This alcohol then undergoes halogenation and hydrochlorination to yield the final product.[8] A

total yield of 89.2% has been reported for this process.[8]
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Caption: Synthesis workflow for N-(2-Chloroethyl)diisopropylamine hydrochloride.

Chemical Reactivity and Mechanism
N-(2-Chloroethyl)diisopropylamine hydrochloride is a reactive compound due to the presence

of the chloroethyl group. Its reactivity is central to its utility as a synthetic intermediate. In

reactions, it is believed to form a highly reactive aziridinium ion intermediate. This intermediate

is susceptible to nucleophilic attack, which opens the three-membered ring and allows for the

introduction of the diisopropylaminoethyl moiety onto a variety of molecules.[5] This mechanism

is particularly important in the synthesis of various pharmaceuticals.

Applications in Drug Development
The primary application of N-(2-Chloroethyl)diisopropylamine hydrochloride is as a building

block in the synthesis of a wide range of APIs.[5] Its ability to introduce the

diisopropylaminoethyl group is crucial for the biological activity of the final drug molecules.
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Caption: Role as an intermediate in the synthesis of various pharmaceuticals.

It is a key intermediate in the synthesis of anticholinergic and antispasmodic drugs.[1][4] For

example, it is used in the production of isopropamide, an anticholinergic agent, and

disopyramide, an antiarrhythmic and antispasmodic drug.[5] It is also a component in the

synthetic pathways for the muscle relaxant orphenadrine and the calcium channel blocker

diltiazem.[5]

Safety and Handling
N-(2-Chloroethyl)diisopropylamine hydrochloride is a hazardous substance and requires careful

handling.[5]

Hazard Identification
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Hazard Description Reference

Acute Toxicity (Oral) Toxic if swallowed. [3]

Acute Toxicity (Dermal) Fatal in contact with skin. [5]

Acute Toxicity (Inhalation) Fatal if inhaled. [3][5]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
[3][5]

Eye Damage/Irritation Causes severe eye damage. [5]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[4]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

[4]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash thoroughly

after handling.[4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong acids, strong bases, and oxidizing agents. Keep the container tightly closed and

protected from moisture.[4][9]

Toxicological Information
The toxicological properties of N-(2-Chloroethyl)diisopropylamine hydrochloride have not been

fully investigated.[4] However, available data indicates significant toxicity.
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Test Species Route Value Reference

LD50 Rat Oral 96 mg/kg

LD50 Rabbit Dermal 197 mg/kg

LC50 Rat Inhalation 12 mg/m³/4H

Draize test Rabbit Eye 100 mg

Draize test Rabbit Skin 500 mg/24H

Note: The specific source for the LD50/LC50 and Draize test values was not consistently cited

across the search results, but they are commonly found in safety data sheets for this chemical.

Conclusion
N-(2-Chloroethyl)diisopropylamine hydrochloride is a crucial intermediate in the chemical and

pharmaceutical industries. Its high reactivity, facilitated by the formation of an aziridinium ion,

makes it an effective agent for introducing the diisopropylaminoethyl group into a wide array of

molecules. While its handling requires strict adherence to safety protocols due to its toxicity, its

role in the synthesis of important drugs underscores its significance in drug development and

organic synthesis. Further research into its toxicological profile and reaction mechanisms will

continue to be of value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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